(E)-diethyl 5-(2-(3-amino-5-oxo-1-phenyl-1H-pyrazol-4(5H)-ylidene)hydrazinyl)-3-methylthiophene-2,4-dicarboxylate

• IUPAC Name: diethyl 5-[(5-amino-3-oxo-2-phenyl-1H-pyrazol-4-yl)diazenyl]-3-methylthiophene-2,4-dicarboxylate
• InChI: InChI=1S/C20H21N5O5S/c1-4-29-19(27)13-11(3)15(20(28)30-5-2)31-17(13)23-22-14-16(21)24-25(18(14)26)12-9-7-6-8-10-12/h6-10,24H,4-5,21H2,1-3H3
• InChI Key: TTYKDXGMNOLEOF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OCC)N=NC2=C(NN(C2=O)C3=CC=CC=C3)N
• Molecular Formula: C20H21N5O5S
• Molecular Weight: 443.5 g/mol

Description

(E)-diethyl 5-(2-(3-amino-5-oxo-1-phenyl-1H-pyrazol-4(5H)-ylidene)hydrazinyl)-3-methylthiophene-2,4-dicarboxylate is a useful research compound. Its molecular formula is C20H21N5O5S and its molecular weight is 443.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has focused on the synthesis of novel heterocyclic compounds, including pyrazole and triazole derivatives, due to their potential applications in pharmaceuticals and material science. For instance, Xiao et al. (2008) described the synthesis of pyrazolo[4,3-e]-1,2,4-triazolo-[1,5-c]pyrimidine derivatives, aiming to obtain potent and selective antagonists for the A2A adenosine receptor or potent pesticide lead compounds (Xiao, Li, Meng, & Shi, 2008). Similarly, Kamal El‐Dean et al. (2018) synthesized novel 6-functionalized-5-amino-3-methyl-1-phenyl-1H-furo[3,2-e]pyrazolo[3,4-b]pyrazines, highlighting the importance of these compounds in developing future pharmacological activities (El‐Dean, Radwan, Zaki, & Abd ul‐Malik, 2018).

Herbicidal Activity

The quest for new herbicides has led to the exploration of pyrazole derivatives. Xiao et al. (2008) efficiently synthesized diethyl [(5-amino-4-cyano-3-methylsulfanyl-pyrazol-1-yl)–(4-fluorophenyl)methyl] phosphonate derivatives, which exhibited potent herbicidal activity against monocotyledonous and dicotyledonous plants (Xiao, Li, & Shi, 2008).

Antimicrobial and Anticancer Properties

Hafez et al. (2016) synthesized pyrazole derivatives with oxa/thiadiazolyl and pyrazolyl moieties and evaluated their in vitro antimicrobial and anticancer activity, finding that some compounds exhibited higher activity than the reference drug doxorubicin (Hafez, El-Gazzar, & Al-Hussain, 2016). This highlights the potential of these compounds in the development of new therapeutic agents.

Corrosion Inhibition

In the industrial sector, pyrazole derivatives have been investigated for their corrosion inhibition properties. Dohare et al. (2017) explored new corrosion inhibitors for mild steel, finding that these compounds exhibited high efficiency, which could be beneficial for industrial applications like the pickling process (Dohare, Ansari, Quraishi, & Obot, 2017).